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Compound of Interest

Compound Name: BCX 1470 methanesulfonate

Cat. No.: B1139478 Get Quote

Technical Support Center: BCX 1470
Methanesulfonate
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

BCX 1470 methanesulfonate. Our goal is to help you prevent and resolve issues related to

compound precipitation in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is BCX 1470 methanesulfonate and what is its primary mechanism of action?

A1: BCX 1470 methanesulfonate is a potent serine protease inhibitor.[1][2][3] It primarily

targets and inhibits the activity of complement enzymes C1s and Factor D, which are crucial

components of the classical and alternative complement pathways, respectively.[1][3] By

inhibiting these enzymes, BCX 1470 blocks the complement cascade, which is involved in

various physiological processes, including the immune response and inflammation.[1]

Q2: My BCX 1470 methanesulfonate has precipitated out of solution. What should I do?

A2: If you observe precipitation, gentle heating and/or sonication can be used to help

redissolve the compound.[4] It is also crucial to ensure you are using a suitable solvent system
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and that the storage conditions are appropriate. For detailed troubleshooting, please refer to

the "Troubleshooting Guide to Prevent Precipitation" section below.

Q3: What are the recommended solvents for dissolving BCX 1470 methanesulfonate?

A3: BCX 1470 methanesulfonate is soluble in Dimethyl Sulfoxide (DMSO).[1][5] For in vivo

experiments, co-solvent systems are often required. It is recommended to first prepare a stock

solution in DMSO and then further dilute it with the appropriate aqueous buffer or vehicle.

Q4: What are the recommended storage conditions for BCX 1470 methanesulfonate?

A4: For long-term storage, it is recommended to store BCX 1470 methanesulfonate at -20°C.

[1][5] Stock solutions in solvent should be stored at -80°C for up to 6 months or at -20°C for up

to 1 month, in a sealed container and protected from moisture.[4]

Data Presentation
Table 1: Chemical and Physical Properties of BCX 1470 Methanesulfonate

Property Value Source

Molecular Formula C15H14N2O5S3 [1][2]

Molecular Weight 398.48 g/mol [1]

Purity ≥98% [1]

Appearance White to off-white solid [4]

Storage Store at -20°C [1][5]

Table 2: Inhibitory Activity of BCX 1470 Methanesulfonate

Target IC50 Source

Factor D 96 nM [1][4][5]

C1s 1.6 nM [1][4][5]

Trypsin 326 nM [1]
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Table 3: Solubility of BCX 1470 Methanesulfonate

Solvent Solubility Source

DMSO ≥ 33.33 mg/mL (83.64 mM) [4][5]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.27 mM) [4]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.27 mM) [4]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.27 mM) [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of BCX 1470 methanesulfonate powder.

Dissolution: Add the appropriate volume of newly opened, anhydrous DMSO to the powder

to achieve a 10 mM concentration.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Protocol 2: Preparation of a Dosing Solution for In Vivo Studies (Example with PEG300,

Tween-80, and Saline)[4]

Prepare Stock: Start with a clear, pre-prepared stock solution of BCX 1470
methanesulfonate in DMSO (e.g., 25 mg/mL).

Add Co-solvents: In a sterile tube, add the required volume of the DMSO stock solution.

Sequentially add the co-solvents in the following order, ensuring the solution is mixed

thoroughly after each addition:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.creative-biolabs.com/complement-therapeutics/bcx-1470-methanesulfonate-1888.htm
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.medchemexpress.com/bcx-1470-methanesulfonate.html
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.benchchem.com/product/b1139478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 400 µL of PEG300 to 100 µL of the 25 mg/mL DMSO stock solution and mix.

Add 50 µL of Tween-80 and mix.

Add 450 µL of saline to bring the final volume to 1 mL.

Final Concentration: This will result in a 2.5 mg/mL solution of BCX 1470 methanesulfonate
in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Use: It is recommended to prepare this working solution fresh on the day of use.
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Caption: Inhibition of the Complement Cascade by BCX 1470 Methanesulfonate.
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Caption: Workflow for Preparing BCX 1470 Methanesulfonate Solutions.

Troubleshooting Guide

Problem: BCX 1470 Methanesulfonate Precipitation Observed

Is the stock solution in pure, anhydrous DMSO?

Yes No

Use fresh, anhydrous DMSO. Hygroscopic DMSO can significantly impact solubility.

Was the solution stored correctly?

-80°C for stock, fresh for working solution

Yes No

Follow recommended storage conditions to prevent precipitation upon thawing.
Have you tried gentle heating or sonication?

Yes No

Apply gentle heat (e.g., 37°C water bath) or sonicate to aid dissolution.
Is the concentration too high for the chosen solvent system?

Yes No

Consider reducing the concentration or using a different co-solvent system (see Table 3). If issues persist, contact technical support for further assistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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